Cas no 2248370-38-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate is a specialized chemical compound featuring a phthalimide core linked to a sulfamoyl benzoate moiety. Its structure incorporates both an isoindole-1,3-dione group and a 4-chlorophenylsulfonamide functionality, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential reactivity at multiple sites, enabling derivatization for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its sulfonamide group enhances binding affinity to biological targets, while the ester linkage offers synthetic flexibility. This compound is suited for controlled modifications in drug discovery and biochemical studies, providing a robust scaffold for further functionalization.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate structure

2248370-38-7 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate

CAS No:2248370-38-7

MF:C₂₁H₁₃ClN₂O₆S

MW:456.855723142624

CID:5916578

PubChem ID:165726289

Update Time:2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

- 2248370-38-7
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate
- EN300-6524521
- Inchi： 1S/C21H13ClN2O6S/c22-14-7-9-15(10-8-14)23-31(28,29)16-11-5-13(6-12-16)21(27)30-24-19(25)17-3-1-2-4-18(17)20(24)26/h1-12,23H
- InChI Key： QMWVMXZNIMCDIW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NS(C1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1)(=O)=O

Computed Properties

Exact Mass: 456.0182850g/mol
Monoisotopic Mass: 456.0182850g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 788
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 118Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6524521-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate	2248370-38-7	95.0%	1.0g	$0.0	2025-03-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate

Compound CAS No. 2248370-38-7: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate

The compound with CAS No. 2248370-38-7, named 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides and isoindole derivatives, which have been extensively studied for their unique chemical properties and biological activities.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a key structural component of this compound, contributing to its stability and reactivity. The isoindole ring system is known for its versatility in forming hydrogen bonds and participating in π-interactions, making it a valuable scaffold in drug design. The benzoate moiety further enhances the molecule's ability to interact with biological targets, such as enzymes or receptors.

The presence of the (4-chlorophenyl)sulfamoyl group introduces additional functionality to the compound. Sulfonamide groups are well-known for their ability to modulate enzyme activity and are commonly found in pharmaceutical agents. The chlorine substituent on the phenyl ring adds electronic effects that can influence the compound's solubility, permeability, and binding affinity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Additionally, its ability to modulate ion channels has opened avenues for research in neurodegenerative diseases.

From a synthetic perspective, the compound can be synthesized through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled higher yields and improved purity levels, making it more accessible for large-scale production.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate absorption rates and favorable bioavailability profiles. Its half-life and clearance mechanisms are currently under investigation to optimize its therapeutic window for clinical applications.

The environmental impact of this compound has also been a topic of recent research. Assessments indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This is a critical factor for ensuring its safe use in pharmaceutical formulations.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(4-chlorophenyl)sulfamoyl]benzoate (CAS No. 2248370-38-7) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.